Cas no 29411-04-9 (Carbamothioic acid,N-methyl-, S-(4-chlorophenyl) ester)

29411-04-9 structure
Product name:Carbamothioic acid,N-methyl-, S-(4-chlorophenyl) ester
Carbamothioic acid,N-methyl-, S-(4-chlorophenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid,N-methyl-, S-(4-chlorophenyl) ester
- S-(4-chlorophenyl) N-methylcarbamothioate
- 1-[(4-chlorophenyl)sulfanyl]-N-methylformamide
- AC1L5THO
- AC1Q3OO7
- AC1Q40R2
- AR-1L3389
- NSC35977
- p-Chlorphenyl-S-methylthiocarbamat
- S-(4-chlorophenyl) methylcarbamothioate
- AKOS024340346
- 29411-04-9
- SCHEMBL11662147
- NSC-35977
- DTXSID50284156
- S-(4-CHLOROPHENYL) N-METHYLTHIOCARBAMATE
-
- Inchi: InChI=1S/C8H8ClNOS/c1-10-8(11)12-7-4-2-6(9)3-5-7/h2-5H,1H3,(H,10,11)
- InChI Key: WJACIPICDGLBKG-UHFFFAOYSA-N
- SMILES: CNC(SC1C=CC(Cl)=CC=1)=O
Computed Properties
- Exact Mass: 201.00164
- Monoisotopic Mass: 201.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.31
- Refractive Index: 1.603
- PSA: 29.1
- LogP: 3.16240
Carbamothioic acid,N-methyl-, S-(4-chlorophenyl) ester Related Literature
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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